Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate

• IUPAC Name: ethyl 2-[3-(aminomethyl)oxetan-3-yl]acetate
• InChI: InChI=1S/C8H15NO3/c1-2-12-7(10)3-8(4-9)5-11-6-8/h2-6,9H2,1H3
• InChI Key: WFUSHFQXCHYDIH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(COC1)CN
• Molecular Formula: C8H15NO3
• DSSTOX Substance ID: DTXSID301283444
• Molecular Weight: 173.21 g/mol
• CAS RN: 1207175-75-4

Description

Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate is a chemical compound with the molecular formula C8H15NO3. It has a molecular weight of 173.21. The compound is typically stored at temperatures between 2-8°C and has a physical form of a white to yellow solid.

Synthesis Analysis

The synthesis of oxetane derivatives like this compound often involves the opening of an epoxide ring with a trimethyloxosulfonium ylide. This process requires moderate heating due to the activation energy involved in the formation of the oxetane ring from an epoxide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15NO3/c1-2-12-7(10)3-8(4-9)5-11-6-8/h2-6,9H2,1H3. This code provides a textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a white to yellow solid. It has a molecular weight of 173.21 and a molecular formula of C8H15NO3. The compound is typically stored at temperatures between 2-8°C.

Scientific Research Applications

Chemical Reactions and Synthesis

Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate's utility in chemical synthesis is evident in various studies. For instance, it has been used in the synthesis of complex chemical structures, showcasing its versatility in organic chemistry. A study by Bonanomi and Palazzo (1977) discussed the formation of various esters and acids, including ethyl esters of [(1-carbethoxymethyl-1H-indazol-3-yl)oxy]-acetic acid, from reactions involving ethyl chloroacetate, a compound structurally similar to this compound (Bonanomi & Palazzo, 1977).

Biological and Medicinal Applications

In the realm of biology and medicine, derivatives of this compound have shown significant potential. For example, research by Lee et al. (1984) synthesized a series of Mannich bases and aminomethyl derivatives of ethyl [2,3-dichloro-4-(4-hydroxybenzoyl)phenoxy]acetate, demonstrating diuretic activities. This indicates the potential of this compound in developing high-ceiling diuretics (Lee et al., 1984).

Antitumor Activity

The antitumor potential of this compound derivatives has been explored in several studies. Liu et al. (2018) reported the synthesis of Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, displaying inhibition of cancer cell proliferation (Liu et al., 2018). Similarly, Riadi et al. (2021) described the synthesis of a derivative that exhibited potent inhibitory activity towards certain tyrosine kinases, suggesting its potential as an anti-cancer agent (Riadi et al., 2021).

Enzyme Inhibition

Research has also focused on the enzyme inhibition properties of this compound derivatives. Babar et al. (2017) synthesized a series of novel ethyl 2-[aryl(thiazol-2-yl)amino]acetates, demonstrating significant inhibition towards certain enzymes, indicating its potential in developing enzyme inhibitors (Babar et al., 2017).

Chemical Properties and Mechanistic Insights

Studies have also delved into the chemical properties and mechanisms involving this compound. For instance, Gioiello et al. (2011) conducted a systematic and mechanistic study on the Lewis acid-induced decomposition reaction of a diazo precursor derived from this compound, providing insights into the reaction mechanisms and environmental factors affecting product distribution (Gioiello et al., 2011).

Safety and Hazards

The safety information for Ethyl 2-(3-(aminomethyl)oxetan-3-yl)acetate indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. A Material Safety Data Sheet (MSDS) is available for more detailed safety information.